Cas no 1242268-03-6 (5-bromo-2-chloropyridine-4-carboxamide)

• Product Name: 5-bromo-2-chloropyridine-4-carboxamide
• CAS No: 1242268-03-6
• MF: C₆H₄BrClN₂O
• MW: 235.465759277344
• CID: 4580064
• Update Time: 2025-07-23

5-bromo-2-chloropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloroisonicotinamide
• 4-Pyridinecarboxamide, 5-bromo-2-chloro-
• 5-bromo-2-chloropyridine-4-carboxamide

• Inchi： 1S/C6H4BrClN2O/c7-4-2-10-5(8)1-3(4)6(9)11/h1-2H,(H2,9,11)
• InChI Key： CJTIULSLWRMLOB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C(C(N)=O)=C1

Computed Properties

• Exact Mass: 233.92
• Monoisotopic Mass: 233.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-bromo-2-chloropyridine-4-carboxamide

Introduction to 5-bromo-2-chloropyridine-4-carboxamide (CAS No: 1242268-03-6)

5-bromo-2-chloropyridine-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1242268-03-6, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique structural properties that make it a valuable building block for synthesizing various biologically active molecules. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, facilitating diverse chemical transformations essential for drug discovery and development.

The structure of 5-bromo-2-chloropyridine-4-carboxamide consists of a pyridine core substituted at the 5-position with a bromine atom and at the 2-position with a chlorine atom, while the 4-position is functionalized with a carboxamide group. This specific arrangement imparts distinct electronic and steric properties, making it a versatile precursor in organic synthesis. The carboxamide moiety, in particular, is known for its ability to participate in various chemical reactions such as amide bond formation, hydrogen bonding, and metal coordination, which are crucial for designing novel compounds with therapeutic potential.

In recent years, 5-bromo-2-chloropyridine-4-carboxamide has garnered attention due to its role in the synthesis of bioactive molecules targeting various diseases. One of the most promising applications is in the development of small-molecule inhibitors for cancer therapy. Current research highlights its utility in generating kinase inhibitors, which are critical for disrupting aberrant signaling pathways involved in tumor growth and progression. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit tyrosine kinases, which are overexpressed in many cancers, thereby offering a potential therapeutic strategy.

Furthermore, the pharmaceutical significance of 5-bromo-2-chloropyridine-4-carboxamide extends to antimicrobial and anti-inflammatory applications. Researchers have leveraged its structural framework to design compounds with enhanced activity against resistant bacterial strains. The bromo and chloro substituents serve as handles for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. Notably, recent publications have shown that modifications at the carboxamide group can improve solubility and bioavailability, key factors for drug efficacy.

The synthetic pathways involving 5-bromo-2-chloropyridine-4-carboxamide are diverse and well-documented. One common approach involves the nucleophilic substitution of halogenated pyridines with ammonia or amide donors under controlled conditions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups efficiently. These synthetic strategies underscore the compound's importance as a synthetic scaffold in medicinal chemistry.

From an agrochemical perspective, 5-bromo-2-chloropyridine-4-carboxamide has been explored as a precursor for developing novel pesticides and herbicides. Its structural features allow for interactions with biological targets in pests and weeds, leading to effective crop protection solutions. Recent studies have focused on optimizing its derivatives to enhance environmental safety while maintaining high efficacy against agricultural pests.

The regulatory considerations associated with 5-bromo-2-chloropyridine-4-carboxamide are also noteworthy. As an intermediate compound, it falls under the scrutiny of regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) when used in drug development. Ensuring compliance with safety and quality standards is paramount to its commercialization in pharmaceutical applications.

Looking ahead, the future prospects of 5-bromo-2-chloropyridine-4-carboxamide appear promising. Ongoing research aims to expand its utility in drug discovery by exploring novel synthetic routes and functionalization strategies. Collaborative efforts between academia and industry are expected to yield innovative applications across multiple therapeutic areas.